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Compound of Interest

Compound Name: Futoenone

Cat. No.: B021036

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides a comprehensive overview of the recommended procedures for the disposal of
Futoenone, a lignan compound used in various research applications. Due to the absence of a
publicly available, official Safety Data Sheet (SDS) for Futoenone (CAS No. 19913-01-0), a
conservative approach to its disposal is imperative, treating it as a potentially hazardous
chemical waste.

Immediate Safety and Handling

Before proceeding with any disposal-related activities, it is essential to handle Futoenone with
appropriate personal protective equipment (PPE) to minimize exposure risks.

Minimum PPE Requirements:
o Gloves: Nitrile or other chemical-resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat is required. For handling larger quantities or when there
is a risk of splashing, a chemically resistant apron is recommended.

Engineering Controls:
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All handling of Futoenone, whether in solid or solution form, should be conducted within a
certified chemical fume hood to prevent the inhalation of any dust or aerosols.

Futoenone Disposal Protocol: A Step-by-Step Guide

The disposal of Futoenone must adhere to federal, state, and local regulations for hazardous
waste. Under no circumstances should Futoenone be disposed of down the drain or in regular
trash.

o \Waste Identification and Classification:

o Treat all Futoenone waste, including pure compound, contaminated solutions, and any
materials used for spill cleanup, as hazardous chemical waste.

o Without a specific SDS, a definitive U.S. Environmental Protection Agency (EPA)
hazardous waste classification (e.g., F-list, K-list, P-list, or U-list) cannot be assigned.
Therefore, it must be managed as an unclassified hazardous waste.

» Waste Segregation and Storage:

o Incompatible Materials: Store Futoenone waste separately from incompatible materials,
such as strong oxidizing agents, acids, and bases, to prevent violent reactions or the
release of toxic fumes.

o Container Requirements:

» Use a designated, leak-proof container that is compatible with Futoenone. Plastic
containers are generally preferred for chemical waste.

= The original container, if in good condition, can be used for waste collection.
» Ensure the container is kept closed at all times, except when adding waste.
o Labeling:

» Clearly label the waste container with the words "Hazardous Waste."
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» The label must include the full chemical name ("Futoenone"), the CAS number (19913-
01-0), and an approximate concentration and quantity of the waste.

= [ndicate the date when the waste was first added to the container.

o Satellite Accumulation Area (SAA):

» Store the labeled waste container in a designated SAA at or near the point of
generation.

» SAAs must be inspected weekly for any signs of leakage.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Provide the EHS department with all the necessary information about the waste, as
indicated on the label.

o Do not attempt to transport the hazardous waste off-site yourself. Only licensed hazardous
waste transporters are authorized to do so.

Quantitative Data Summary

While specific quantitative data for Futoenone disposal is unavailable, the following table
summarizes general quantitative guidelines for laboratory hazardous waste management.
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Parameter

Guideline

Citation

Maximum SAA Storage

Volume

55 gallons of hazardous waste

[1]

Maximum Acutely Toxic Waste

1 quart of liquid or 1 kilogram

of solid

[1]

pH for Drain Disposal

Not applicable for Futoenone.
Generally, aqueous solutions
with a pH between 5.5 and
10.5 may be drain disposable
with prior EHS approval.

[2]

Container Rinsing

Empty containers of hazardous
chemicals should be triple-
rinsed with a suitable solvent.
The rinsate must be collected

as hazardous waste.

Experimental Protocols

There are no specific experimental protocols cited for the disposal of Futoenone. The
recommended procedure is based on established best practices for the management of

laboratory chemical waste.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Futoenone.
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Preparation & Handling

Waste Collection & Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Amino-4-chlorobenzothiazole | CAS:19952-47-7 | High Purity | Manufacturer BioCrick
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o 2. CAS¥I3k - L T 81 [cnreagent.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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